Cas no 2699770-64-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-benzothiophen-2-yl)formamido]pentanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-benzothiophen-2-yl)formamido]pentanoate
• CAS No: 2699770-64-2
• MF: C₂₂H₁₈N₂O₅S
• MW: 422.453724384308
• CID: 6061449
• PubChem ID: 165732262
• Update Time: 2025-07-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-benzothiophen-2-yl)formamido]pentanoate Chemical and Physical Properties

Names and Identifiers

• 2699770-64-2
• EN300-6524473
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-benzothiophen-2-yl)formamido]pentanoate

• Inchi： 1S/C22H18N2O5S/c1-2-7-16(23-19(25)18-12-13-8-3-6-11-17(13)30-18)22(28)29-24-20(26)14-9-4-5-10-15(14)21(24)27/h3-6,8-12,16H,2,7H2,1H3,(H,23,25)
• InChI Key： FSLDPESWBHQGBF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(NC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CCC)=O

Computed Properties

• Exact Mass: 422.09364285g/mol
• Monoisotopic Mass: 422.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 121Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-benzothiophen-2-yl)formamido]pentanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-benzothiophen-2-yl)formamido]pentanoate (CAS No. 2699770-64-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-benzothiophen-2-yl)formamido]pentanoate, identified by its CAS number 2699770-64-2, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of intense research interest. The synthesis and characterization of this compound have opened new avenues for the development of novel therapeutic agents.

At the core of this compound's structure lies a 1,3-dioxo moiety, which is a key pharmacophore responsible for its reactivity and interaction with biological targets. This moiety is flanked by a dihydro-1H-isoindol ring system, which has been extensively studied for its role in modulating various biological pathways. The presence of this ring system enhances the compound's potential as a scaffold for drug discovery.

The amide linkage in the [(1-benzothiophen-2-yl)formamido] group introduces another layer of complexity to the molecule. Benzothiophene derivatives are well-known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. By incorporating this moiety into the structure, researchers aim to leverage these properties while exploring new mechanisms of action.

The terminal pentanoate group not only contributes to the overall solubility and bioavailability of the compound but also influences its metabolic stability. This aspect is crucial for drug development, as it ensures that the compound remains active in vivo for an extended period, thereby increasing its therapeutic efficacy.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives in modulating enzyme activity and receptor binding. For instance, modifications to the isoindol ring system have shown promise in inhibiting kinases and other enzymes involved in cancer progression. Similarly, benzothiophenylamides have been explored for their ability to interact with nuclear receptors and alter gene expression.

The combination of these structural elements in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-benzothiophen-2-yl)formamido]pentanoate suggests a multifaceted approach to drug design. This compound may exhibit dual targeting capabilities, interacting with both enzymatic and receptor-based mechanisms. Such dual action is often desirable in therapeutic strategies, as it can enhance efficacy while minimizing side effects.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the dihydroisoindol ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the installation of the benzothiophenylamido group necessitates careful selection of coupling reagents and catalysts to achieve optimal results.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. These studies have revealed that the dihydroisoindol moiety can effectively bind to hydrophobic pockets in proteins, while the benzothiophenylamido group forms hydrogen bonds with polar residues. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives have also been extensively evaluated. Preclinical studies indicate that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that they may be suitable for oral administration and could potentially reach therapeutic levels in vivo with minimal toxicity.

One particularly intriguing aspect of this compound is its potential role in modulating inflammatory pathways. In recent years, there has been growing interest in developing drugs that target inflammatory mediators without causing significant side effects. The structural features of 1,3-dioxo-2,3-dihydro-hydroisoindole derivatives make them attractive candidates for such applications.

Furthermore, the benzothiophenylamido group has been shown to enhance drug-receptor binding affinity through hydrophobic interactions and hydrogen bonding. This property is particularly relevant in cases where high potency is required for therapeutic efficacy. By optimizing these interactions through structure-based drug design (SBDD), researchers can develop compounds that exhibit superior pharmacological profiles.

The synthesis and characterization of this compound also contribute to our understanding of heterocyclic chemistry. Heterocyclic compounds are known for their diverse biological activities and synthetic versatility. The study of 1,3-dioxo-hydroisoindole derivatives provides valuable insights into how structural modifications can influence molecular recognition processes at the atomic level.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - iso indol - 2 - yl 2 - [( 1 - benzo thio phen - 2 - yl ) form am ide ] pent ano ate ( C A S N o . 2699770 -64 - 2 ) represents a significant advancement in medicinal chemistry with promising biological activities . Its unique structural features , including a dihydro iso indol ring system , a benz o thio phen ylam ide group , and a pent anoate moiety , make it an attractive scaffold for drug discovery . Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties . p >